Cas no 1520234-13-2 (1-(4-methylthiophen-2-yl)cyclopentylmethanamine)

• Product Name: 1-(4-methylthiophen-2-yl)cyclopentylmethanamine
• CAS No: 1520234-13-2
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 5989817
• PubChem ID: 96757122
• Update Time: 2025-10-29

1-(4-methylthiophen-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylthiophen-2-yl)cyclopentylmethanamine
• [1-(4-methylthiophen-2-yl)cyclopentyl]methanamine
• 1520234-13-2
• EN300-1798033

• Inchi： 1S/C11H17NS/c1-9-6-10(13-7-9)11(8-12)4-2-3-5-11/h6-7H,2-5,8,12H2,1H3
• InChI Key： ATGWQBPTLJKYDQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(CN)CCCC1

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-methylthiophen-2-yl)cyclopentylmethanamine

Introduction to 1-(4-methylthiophen-2-yl)cyclopentylmethanamine (CAS No. 1520234-13-2)

1-(4-methylthiophen-2-yl)cyclopentylmethanamine, with the CAS number 1520234-13-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring and a thiophenyl group, making it a promising candidate for various biological and therapeutic applications.

The chemical structure of 1-(4-methylthiophen-2-yl)cyclopentylmethanamine is composed of a cyclopentyl ring attached to a methanamine group, with the thiophenyl moiety substituted at the 4-position with a methyl group. This specific arrangement of functional groups imparts distinct physical and chemical properties to the molecule, which are crucial for its potential biological activities.

Recent studies have highlighted the potential of 1-(4-methylthiophen-2-yl)cyclopentylmethanamine in various therapeutic areas. One notable application is in the field of neuropharmacology, where this compound has shown promising results as a modulator of neurotransmitter systems. Research has indicated that it can interact with specific receptors in the brain, potentially offering new avenues for the treatment of neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its neuropharmacological properties, 1-(4-methylthiophen-2-yl)cyclopentylmethanamine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various biological models. This property makes it a potential candidate for the development of new anti-inflammatory drugs.

The synthesis of 1-(4-methylthiophen-2-yl)cyclopentylmethanamine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the thiophenyl derivative, followed by coupling with a cyclopentyl methanamine precursor. The final product is then purified using standard techniques such as column chromatography or recrystallization to ensure high purity and consistency.

In terms of safety and toxicity, preliminary studies suggest that 1-(4-methylthiophen-2-yl)cyclopentylmethanamine exhibits low toxicity at therapeutic concentrations. However, further extensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical trials.

The pharmacokinetic properties of 1-(4-methylthiophen-2-yl)cyclopentylmethanamine have also been studied to assess its suitability as a drug candidate. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug delivery and bioavailability.

In conclusion, 1-(4-methylthiophen-2-yl)cyclopentylmethanamine (CAS No. 1520234-13-2) represents an exciting molecule with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and clinical applications, making it a valuable subject for further investigation in both academic and industrial settings.